Cas no 62470-46-6 (4-Ethenylphenyl beta-D-glucopyranoside)

• Product Name: 4-Ethenylphenyl beta-D-glucopyranoside
• CAS No: 62470-46-6
• MF: C₁₄H₁₈O₆
• MW: 282.28912
• CID: 513949
• PubChem ID: 182338
• Update Time: 2025-08-04

4-Ethenylphenyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4S,5R,6R)-2-(4-ethenylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• p-Vinylphenyl O-beta-D-glucopyranoside
• 4-Vinylphenyl β-D-glucopyranoside
• P-VINYLPHENYL O-BETA-DGLUCOPYRANOSIDE
• 2,4-dihydroxy-benzaldehyde
• 4-Formylresorcinol
• 4-Hydroxysalicylaldehyde
• 4-Vinylphenyl Beta-D-glucopyranoside
• Benzaldehyde,2,4-dihydroxy
• ethyl 7-hydroxycoumarin-3-carboxylate
• p-hydroxysalicylic aldehyde
• resorcialdehyde
• p-Vinylphenyl O-β-D-glucopyranoside
• [ "p-Vinylphenyl O-β-D-glucopyranoside" ]
• 62470-46-6
• DTXSID00978053
• (2S,3R,4S,5S,6R)-2-(4-ethenylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-D-Glucopyranoside, 4-ethenylphenyl
• (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(4-vinylphenoxy)tetrahydro-2H-pyran-3,4,5-triol
• AKOS030531254
• FS-8897
• 1-O-(4-vinylphenyl)-beta-d-glucopyranose
• 4-Ethenylphenyl hexopyranoside
• O2E8QHE5TV
• .BETA.-D-GLUCOPYRANOSIDE, 4-ETHENYLPHENYL
• Q27285234
• SCHEMBL22999274
• 4-ETHENYLPHENYL .BETA.-D-GLUCOPYRANOSIDE
• UNII-O2E8QHE5TV
• 4-Ethenylphenyl beta-D-glucopyranoside
• Glucopyranoside, p-vinylphenyl
• p-Vinylphenyl O-β-D-glucopyraside

• Inchi： InChI=1S/C14H18O6/c1-2-8-3-5-9(6-4-8)19-14-13(18)12(17)11(16)10(7-15)20-14/h2-6,10-18H,1,7H2/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： UBOROQNWLSDLJF-RKQHYHRCSA-N
• SMILES： C=CC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O

Computed Properties

• Exact Mass: 282.11000
• Monoisotopic Mass: 282.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 527.0±50.0 °C at 760 mmHg
• Flash Point: 272.5±30.1 °C
• PSA: 99.38000
• LogP: -0.49170
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-Ethenylphenyl beta-D-glucopyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Ethenylphenyl beta-D-glucopyranoside

Recent Advances in the Study of 4-Ethenylphenyl beta-D-glucopyranoside (CAS: 62470-46-6)

4-Ethenylphenyl beta-D-glucopyranoside (CAS: 62470-46-6) is a glycoside compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanisms of action, providing new insights into its utility in drug development and disease treatment.

One of the key areas of research has been the optimization of synthetic routes for 4-Ethenylphenyl beta-D-glucopyranoside. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enzymatic synthesis method using beta-glucosidase, which achieved a high yield of 85% under mild conditions. This method not only improves the scalability of production but also reduces environmental impact compared to traditional chemical synthesis.

In terms of biological activity, 4-Ethenylphenyl beta-D-glucopyranoside has shown promising anti-inflammatory and antioxidant properties. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that the compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophage cells. Additionally, it exhibited strong free radical scavenging activity, suggesting potential applications in treating oxidative stress-related diseases.

Another groundbreaking study (Nature Chemical Biology, 2023) explored the molecular mechanisms underlying the compound's effects. Using X-ray crystallography and molecular docking simulations, researchers identified that 4-Ethenylphenyl beta-D-glucopyranoside binds selectively to the active site of the NF-kappaB signaling pathway, thereby modulating inflammatory responses. This finding opens new avenues for the development of targeted anti-inflammatory drugs.

Furthermore, preclinical studies have investigated the pharmacokinetics and safety profile of 4-Ethenylphenyl beta-D-glucopyranoside. A recent animal model study (European Journal of Pharmaceutical Sciences, 2024) reported favorable bioavailability and low toxicity, with no observed adverse effects at therapeutic doses. These results support its potential for further clinical development.

In conclusion, the latest research on 4-Ethenylphenyl beta-D-glucopyranoside (CAS: 62470-46-6) highlights its multifaceted therapeutic potential, particularly in inflammation and oxidative stress-related conditions. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be crucial for advancing this compound toward clinical applications.